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Introduction
Solvent Blue 35, also known by its Colour Index name C.I. 61554 and CAS number 17354-14-

2, is a synthetic anthraquinone dye characterized by its vibrant greenish-blue hue.[1][2] Its

primary application lies in the coloration of a wide array of polymers, where it is valued for its

excellent heat stability, light fastness, and migration resistance.[3][4][5] This technical guide

provides an in-depth overview of the properties, applications, and experimental considerations

for utilizing Solvent Blue 35 in polymer science, with a focus on quantitative data and

established protocols.

Core Properties of Solvent Blue 35
Solvent Blue 35 is a dark blue powder that is insoluble in water but exhibits good solubility in

various organic solvents. This solubility profile is critical for its incorporation into polymer

matrices.

Physicochemical Properties
A summary of the key physicochemical properties of Solvent Blue 35 is presented in Table 1.

These values are critical for determining the processing conditions when incorporating the dye

into polymers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b077152?utm_src=pdf-interest
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.chinainterdyes.com/solvent-dye/blue-solvent-dye/solvent-blue-35.html
https://emperordye.com/tds/solvent-blue-35.html
https://www.specialchem.com/polymer-additives/product/ningbo-precise-new-material-technology-solvent-blue-35-ningbo-precise-new-material-technology
http://www.xcolorpigment.com/solvent-blue-35.html
https://www.precisechem.com/solvent-blue-35-for-plastic-and-oil-product/
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Unit

Molecular Formula C22H26N2O2

Molecular Weight 350.45 g/mol

Melting Point 120 - 121 °C

Density 0.66 - 1.66 g/cm³

Heat Resistance 260 - 300 °C

Light Fastness (in PS) 7-8 (Blue Wool Scale)

Data compiled from multiple sources.

Solubility
The solubility of Solvent Blue 35 in various organic solvents at 20°C is detailed in Table 2. This

information is crucial for selecting appropriate solvents for masterbatch preparation or other

incorporation methods.

Solvent Solubility Unit

Acetone 13.6 g/L

Butyl Acetate 22.3 g/L

Methylbenzene 86.3 g/L

Dichloromethane 171.3 g/L

Ethyl Alcohol 2.6 g/L

Data from various technical datasheets.

Applications in Polymer Science
Solvent Blue 35 is widely used for coloring a variety of plastics due to its compatibility and

performance characteristics. It is particularly suitable for engineering plastics that require high

processing temperatures.
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Polymer Compatibility
Solvent Blue 35 is compatible with a broad range of thermoplastic polymers. Its suitability for

various plastics is summarized in Table 3.

Polymer Compatibility

Polystyrene (PS) Superior

High Impact Polystyrene (HIPS) Applicable

Acrylonitrile Butadiene Styrene (ABS) Applicable

Polycarbonate (PC) Applicable

Polymethyl Methacrylate (PMMA) Applicable

Styrene-Acrylonitrile (SAN) Applicable

Acrylonitrile Styrene Acrylate (AS) Applicable

Polyethylene Terephthalate (PET) Applicable (with some restrictions)

Rigid Polyvinyl Chloride (RPVC) Applicable

Polyamide 6 (PA6) Not Recommended

Compatibility ratings are based on manufacturer recommendations.

Experimental Protocols
The successful incorporation and performance of Solvent Blue 35 in a polymer matrix are

highly dependent on the experimental methodology. The following sections detail key

experimental protocols.

Incorporation into Polymers: The Masterbatch Method
The most common method for introducing Solvent Blue 35 into a polymer is through a

masterbatch. A masterbatch is a concentrated mixture of the dye encapsulated within a carrier

polymer. This method ensures uniform dispersion and clean handling.

Materials:
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Solvent Blue 35 powder

Carrier polymer (e.g., polyethylene, polystyrene) compatible with the final polymer

Dispersing agent (optional)

Twin-screw extruder

High-speed mixer

Pelletizer

Protocol:

Pre-mixing: In a high-speed mixer, blend the Solvent Blue 35 powder with the carrier

polymer pellets and any dispersing agents. The loading of the dye in the masterbatch is

typically between 20% and 40%.

Extrusion: Feed the pre-mixed material into a twin-screw extruder. The extruder melts,

mixes, and disperses the dye within the carrier polymer. The processing temperature should

be set above the melting point of the carrier polymer but below the degradation temperature

of the dye.

Pelletizing: The extruded strands are cooled in a water bath and then cut into pellets using a

pelletizer. These masterbatch pellets can then be easily blended with the virgin polymer for

the final product manufacturing.

Quality Control and Performance Testing
To ensure the desired color and performance of the final plastic product, several quality control

tests should be performed.

1. Light Fastness Testing

Objective: To determine the resistance of the colored polymer to fading when exposed to

light.
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Standard: ISO 105-B02 is a common standard for testing the light fastness of textiles and

plastics.

Methodology:

Prepare test specimens of the polymer colored with a specific concentration of Solvent
Blue 35.

Expose the specimens to a xenon arc lamp, which simulates natural sunlight, under

controlled conditions of temperature and humidity.

Simultaneously expose a set of Blue Wool standards (a series of blue wool cloths with

known light fastness) to the same light source.

Periodically compare the fading of the test specimen to the fading of the Blue Wool

standards.

The light fastness rating is the number of the Blue Wool standard that shows a similar

degree of fading as the test specimen.

2. Heat Resistance Testing

Objective: To evaluate the thermal stability of the colored polymer.

Standard: ASTM D648 - Standard Test Method for Deflection Temperature of Plastics Under

Flexural Load (HDT).

Methodology:

Mold a rectangular test bar of the polymer containing Solvent Blue 35.

Place the test bar in the testing apparatus, supported at both ends.

Apply a specified load to the center of the bar.

Immerse the loaded bar in a controlled temperature bath and increase the temperature at

a constant rate.
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The heat deflection temperature is the temperature at which the bar deflects by a specified

amount.

3. Migration Resistance Testing

Objective: To assess the tendency of the dye to migrate from the polymer to the surface or

into a contacting material.

Methodology:

Prepare a sample of the colored polymer.

Place the sample in contact with an uncolored material (e.g., white PVC or paper) under

specified conditions of temperature, pressure, and time (e.g., 60°C and 95% relative

humidity for 24 hours).

After the test period, visually inspect the uncolored material for any signs of color transfer.

Visualizations
Polymer Coloration and Quality Control Workflow
The following diagram illustrates the general workflow for incorporating Solvent Blue 35 into a

polymer and performing subsequent quality control checks.
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Caption: Workflow for polymer coloration with Solvent Blue 35 and subsequent quality control.
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Conclusion
Solvent Blue 35 is a versatile and high-performance colorant for a wide range of polymers. Its

excellent thermal stability, light fastness, and good solubility in organic solvents make it a

preferred choice for demanding applications in the plastics industry. By following standardized

experimental protocols for incorporation and quality control, researchers and manufacturers

can ensure consistent and reliable coloration of their polymer products. The quantitative data

provided in this guide serves as a valuable resource for material selection and process

optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077152?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

